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Compound of Interest

Compound Name: Vulolisib

Cat. No.: B10830835

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Vulolisib stock solutions for laboratory use. Adherence to these guidelines is crucial for
ensuring the accuracy and reproducibility of experimental results.

Introduction

Vulolisib is a potent and selective inhibitor of phosphatidylinositol 3-kinase alpha (PI13Ka), a
key component of the PI3BK/mTOR signaling pathway.[1] This pathway is frequently
dysregulated in cancer, playing a crucial role in cell growth, proliferation, survival, and
metabolism.[2][3][4] The inhibitory activity of Vulolisib against PI3Ka makes it a valuable tool
for cancer research and drug development. Accurate preparation of Vulolisib stock solutions is
the first critical step in conducting reliable in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for Vulolisib:
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Property Value Reference
Molecular Weight 423.4 g/mol
Solubility in DMSO 100 mg/mL (236.18 mM) [5]

Appearance

Crystalline solid

Storage of Solid

-20°C for 3 years, 4°C for 2

years

[5]

Storage of Stock Solution

-80°C for 6 months, -20°C for 1

month

[1]5]

Experimental Protocols
Preparation of a 10 mM Vulolisib Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Vulolisib in Dimethyl
Sulfoxide (DMSO).

Materials:

Vulolisib powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

o Equilibrate Vulolisib: Allow the vial of Vulolisib powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.
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» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Vulolisib powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.234 mg of Vulolisib (Molecular Weight = 423.4 g/mol ).

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed Vulolisib
powder. To continue the example, add 1 mL of DMSO to the 4.234 mg of Vulolisib.

o Dissolution: Close the tube tightly and vortex thoroughly until the Vulolisib is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) and/or sonication can be
used to aid dissolution if necessary.[5] Visually inspect the solution to ensure there are no
visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-
term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][5]

Safety Precautions:

¢ Vulolisib is a potent bioactive compound. Handle with appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

o Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway and Experimental Workflow
PIBK/ImMTOR Signaling Pathway

The following diagram illustrates the canonical PISBK/mTOR signaling pathway, highlighting the
point of inhibition by Vulolisib.
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Caption: PISBK/mTOR signaling pathway and Vulolisib's point of inhibition.
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Experimental Workflow for In Vitro Studies

The following diagram outlines a general workflow for utilizing the prepared Vulolisib stock
solution in typical in vitro cell-based assays.
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Caption: General workflow for in vitro experiments using Vulolisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830835#preparing-vulolisib-stock-solution-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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